Cas no 163277-80-3 (Ac-Thr(tBu)-OH)

Ac-Thr(tBu)-OH is a protected amino acid derivative widely used in peptide synthesis. The compound features a tert-butyl (tBu) group protecting the hydroxyl functionality of threonine (Thr), ensuring selective reactivity during solid-phase or solution-phase peptide coupling. Its acetyl (Ac) group at the N-terminus enhances stability and prevents undesired side reactions. This derivative is particularly valuable in synthesizing complex peptides and glycopeptides, where orthogonal protection strategies are critical. The tert-butyl ether group offers robust acid-labile protection, allowing selective deprotection under mild acidic conditions without affecting other sensitive functional groups. High purity and consistent performance make Ac-Thr(tBu)-OH a reliable building block for pharmaceutical research and bioconjugation applications.
Ac-Thr(tBu)-OH structure
Ac-Thr(tBu)-OH structure
Product Name:Ac-Thr(tBu)-OH
CAS No:163277-80-3
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD00236771
CID:110179
PubChem ID:7019614
Update Time:2025-11-01

Ac-Thr(tBu)-OH Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-2-Acetamido-3-(tert-butoxy)butanoic acid
    • Acetyl-O-tert-butyl-L-threonine
    • AC-THR(TBU)-OH
    • L-Threonine,N-acetyl-O-(1,1-dimethylethyl)-
    • (2S,3R)-2-acetamido-3-[(2-methylpropan-2-yl)oxy]butanoic acid
    • (S)-3-tert-Butoxy-2-(acylamino)butyric acid
    • Ac-L-Thr(tBu)-OH
    • AC-THREONINE(TBU)-OH
    • ACETYL-O-T-BUTYL-L-THREONINE
    • N-ALPHA-ACETYL-O-T-BUTYL-L-THREONINE
    • N-Acetyl-O-(1,1-dimethylethyl)-L-threonine
    • L-Threonine, N-acetyl-O-(1,1-dimethylethyl)-
    • N-Acetyl-O-tert-butyl-L-threonine
    • Ac-Thr(tBu)-OH, AldrichCPR
    • V3641
    • ST24020278
    • Acetyl-O-tert-butyl-L-threonine≥ 99% (HPLC)
    • MFCD00236771
    • DS-17080
    • 163277-80-3
    • EN300-2291215
    • CHEMBL1221838
    • AKOS015999019
    • (2S,3R)-3-(TERT-BUTOXY)-2-ACETAMIDOBUTANOIC ACID
    • AKOS015910118
    • (2S,3R)-2-Acetamido-3-(tert-butoxy)butanoicacid
    • C73147
    • CS-0158245
    • DTXSID70427144
    • Ac-Thr(tBu)-OH
    • MDL: MFCD00236771
    • Inchi: 1S/C10H19NO4/c1-6(15-10(3,4)5)8(9(13)14)11-7(2)12/h6,8H,1-5H3,(H,11,12)(H,13,14)/t6-,8+/m1/s1
    • InChI Key: JTQQJUFULLOMEJ-SVRRBLITSA-N
    • SMILES: O([C@H](C)[C@@H](C(=O)O)NC(C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 217.13100
  • Monoisotopic Mass: 217.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 137 °C
  • Solubility: Dissolution (37 g/l) (25 º C),
  • PSA: 75.63000
  • LogP: 1.17020

Ac-Thr(tBu)-OH Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C

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Additional information on Ac-Thr(tBu)-OH

Comprehensive Overview of Ac-Thr(tBu)-OH (CAS No. 163277-80-3): Properties, Applications, and Industry Insights

Ac-Thr(tBu)-OH (CAS No. 163277-80-3) is a specialized protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound, chemically known as N-Acetyl-O-tert-butyl-L-threonine, plays a pivotal role in modern drug discovery and bioconjugation due to its unique structural features. The tert-butyl (tBu) protecting group enhances solubility and stability, making it indispensable for solid-phase peptide synthesis (SPPS) workflows.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biopharmaceuticals and therapeutic peptides. Researchers frequently search for "high-purity Ac-Thr(tBu)-OH suppliers" or "CAS 163277-80-3 solubility data," reflecting its critical role in developing targeted therapies. The compound's chiral purity (>98% typically) ensures reliable performance in asymmetric synthesis, addressing key challenges in peptide folding and bioactivity optimization.

The molecular structure of Ac-Thr(tBu)-OH features dual protection: the N-acetyl (Ac) group shields the amine functionality, while the tBu group protects the hydroxyl moiety. This design minimizes side reactions during peptide chain elongation, a topic frequently queried in "Fmoc/tBu peptide synthesis troubleshooting" discussions. Its compatibility with both Fmoc and Boc strategies makes it versatile for combinatorial chemistry applications.

From an industrial perspective, 163277-80-3 has gained attention in green chemistry initiatives. Manufacturers now emphasize "eco-friendly peptide reagents" by optimizing synthesis routes to reduce organic solvent waste. Analytical data shows the compound's stability under GMP storage conditions (typically 2-8°C), addressing common concerns about amino acid derivative shelf life in research forums.

Emerging applications in ADC (Antibody-Drug Conjugate) development have further elevated interest in Ac-Thr(tBu)-OH. Its orthogonal protection scheme enables precise linker incorporation – a hot topic in "next-generation bioconjugation techniques" searches. Recent publications highlight its utility in constructing stable drug payloads with improved serum half-life profiles.

Quality control parameters for CAS 163277-80-3 remain a key focus area. HPLC analyses typically verify chemical purity (>97%), while chiral HPLC confirms enantiomeric excess. These metrics directly impact peptide yield and biological activity, explaining frequent searches for "Ac-Thr(tBu)-OH analytical standards." Regulatory documentation, including CoA (Certificate of Analysis) and MSDS, are essential for pharmaceutical-grade applications.

The compound's physicochemical properties – including melting point (~85-90°C) and solubility in DMF/DCM – are critical for automated synthesizer compatibility. Forum discussions often address "optimizing Ac-Thr(tBu)-OH coupling efficiency," particularly when working with sterically hindered residues. Recent microwave-assisted peptide synthesis protocols demonstrate enhanced incorporation rates for this derivative.

In structural biology applications, Ac-Thr(tBu)-OH facilitates the study of post-translational modifications (PTMs). Its protected hydroxyl group mimics phosphothreonine analogs, supporting research into kinase signaling pathways – a trending topic in "cancer target identification" literature. This aligns with growing interest in precision medicine approaches.

Supply chain dynamics for 163277-80-3 reflect broader trends in fine chemical distribution. Researchers increasingly seek "just-in-time peptide building blocks" to support high-throughput screening campaigns. Leading suppliers now provide custom isotopic labeling (e.g., 13C, 15N) of Ac-Thr(tBu)-OH for NMR studies and metabolic tracing applications.

Future developments may focus on continuous flow synthesis of such amino acid derivatives, responding to industry demands for process intensification. Computational modeling of coupling kinetics involving protected threonine analogs also represents an active research frontier, as evidenced by "machine learning in peptide chemistry" search trends.

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